Cas no 111205-03-9 (6-(1H-Imidazol-1-yl)pyridine-3-carbaldehyde)

6-(1H-Imidazol-1-yl)pyridine-3-carbaldehyde is a versatile heterocyclic compound featuring both imidazole and pyridine moieties, linked via a nitrogen atom and functionalized with an aldehyde group. This structure imparts reactivity suitable for further derivatization, making it valuable in pharmaceutical and materials chemistry. The aldehyde group enables condensation and nucleophilic addition reactions, while the imidazole-pyridine framework offers coordination potential for metal complexes. Its dual functionality enhances utility in synthesizing ligands, catalysts, and bioactive intermediates. The compound’s stability under standard conditions and compatibility with common organic solvents further support its use in diverse synthetic applications.

6-(1H-Imidazol-1-yl)pyridine-3-carbaldehyde structure

111205-03-9 structure

Product name:6-(1H-Imidazol-1-yl)pyridine-3-carbaldehyde

CAS No:111205-03-9

MF:C₉H₇N₃O

MW:173.17138

CID:1202914

PubChem ID:14031650

6-(1H-Imidazol-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarboxaldehyde, 6-(1H-imidazol-1-yl)-
- 6-(1H-iMidazol-1-yl)nicotinaldehyde
- 111205-03-9
- CS-0230257
- SCHEMBL1609848
- 2-(1H-Imidazol-1-yl)-5-pyridinecarboxaldehyde
- Z1359498152
- AKOS017765282
- EN300-102962
- 6-(1H-imidazol-1-yl)pyridine-3-carbaldehyde
- DB-185959
- GMCHSEPOEYRTQA-UHFFFAOYSA-N
- 2-1H-imidazol-1-yl-5-formylpyridine
- 6-imidazol-1-ylpyridine-3-carbaldehyde
- 6-(1H-Imidazol-1-yl)-3-pyridinecarboxaldehyde
- 6-(IMIDAZOL-1-YL)PYRIDINE-3-CARBALDEHYDE
- 6-(1H-Imidazol-1-yl)pyridine-3-carbaldehyde
- Inchi： InChI=1S/C9H7N3O/c13-6-8-1-2-9(11-5-8)12-4-3-10-7-12/h1-7H
- InChI Key： GMCHSEPOEYRTQA-UHFFFAOYSA-N
- SMILES： C1=CC(=NC=C1C=O)N2C=CN=C2

Computed Properties

Exact Mass: 173.05901
Monoisotopic Mass: 173.058911855g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 47.8Å²

Experimental Properties

PSA: 47.78

6-(1H-Imidazol-1-yl)pyridine-3-carbaldehyde Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	I385740-10mg	6-(1H-Imidazol-1-yl)pyridine-3-carbaldehyde	111205-03-9		10mg	$ 70.00	2022-06-04
Enamine	EN300-102962-0.05g	6-(1H-imidazol-1-yl)pyridine-3-carbaldehyde	111205-03-9	95%	0.05g	$202.0	2023-10-28
Enamine	EN300-102962-0.5g	6-(1H-imidazol-1-yl)pyridine-3-carbaldehyde	111205-03-9	95%	0.5g	$679.0	2023-10-28
TRC	I385740-50mg	6-(1H-Imidazol-1-yl)pyridine-3-carbaldehyde	111205-03-9		50mg	$ 230.00	2022-06-04
TRC	I385740-100mg	6-(1H-Imidazol-1-yl)pyridine-3-carbaldehyde	111205-03-9		100mg	$ 340.00	2022-06-04
Enamine	EN300-102962-0.25g	6-(1H-imidazol-1-yl)pyridine-3-carbaldehyde	111205-03-9	95%	0.25g	$431.0	2023-10-28
Enamine	EN300-102962-1.0g	6-(1H-imidazol-1-yl)pyridine-3-carbaldehyde	111205-03-9	95%	1g	$871.0	2023-05-06
Aaron	AR009UOB-10g	6-(1H-iMidazol-1-yl)nicotinaldehyde	111205-03-9	95%	10g	$5176.00	2023-12-16
Enamine	EN300-102962-1g	6-(1H-imidazol-1-yl)pyridine-3-carbaldehyde	111205-03-9	95%	1g	$871.0	2023-10-28
Aaron	AR009UOB-100mg	6-(1H-Imidazol-1-yl)nicotinaldehyde	111205-03-9	95%	100mg	$439.00	2025-01-23